Cas no 2639461-25-7 (tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate)

• Product Name: tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate
• CAS No: 2639461-25-7
• MF: C₁₈H₂₉N₃O₅
• MW: 367.439965009689
• CID: 5642682
• PubChem ID: 165902846
• Update Time: 2025-05-20

tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28229866
• 2639461-25-7
• tert-butyl N-(4-{2-[bis(2-hydroxyethyl)amino]-N-methylacetamido}phenyl)carbamate
• tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate

• Inchi： 1S/C18H29N3O5/c1-18(2,3)26-17(25)19-14-5-7-15(8-6-14)20(4)16(24)13-21(9-11-22)10-12-23/h5-8,22-23H,9-13H2,1-4H3,(H,19,25)
• InChI Key： CKDBPNMNLPKUOC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)N(C)C(CN(CCO)CCO)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 367.21072103g/mol
• Monoisotopic Mass: 367.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate

Professional Introduction to Compound with CAS No. 2639461-25-7 and Product Name: Tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate

The compound with the CAS number 2639461-25-7 and the product name tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The structural features of this molecule, particularly the presence of a tert-butyl group and a bis(2-hydroxyethyl)amino-N-methylacetamido moiety, contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional molecules that can interact with multiple biological targets. The tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate structure is designed to exhibit such properties, making it a promising candidate for further investigation. The bis(2-hydroxyethyl)amino-N-methylacetamido group, in particular, is known for its ability to form stable interactions with biological macromolecules, which is crucial for the development of effective pharmaceutical agents.

One of the most intriguing aspects of this compound is its potential role in modulating cellular signaling pathways. Studies have shown that molecules with similar structural motifs can influence various cellular processes, including inflammation, apoptosis, and cell proliferation. The tert-butyl group, while primarily serving as a steric stabilizer, may also contribute to the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield, facilitating further structural and functional investigations. The development of efficient synthetic routes is essential for scaling up production and exploring its therapeutic potential in preclinical studies.

In the realm of drug discovery, the ability to predict a compound's biological activity based on its chemical structure is invaluable. Computational modeling and molecular docking studies have been employed to gain insights into how tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate interacts with target proteins. These studies have revealed potential binding sites that could be exploited for therapeutic purposes, providing a foundation for designing derivatives with enhanced efficacy and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies suggest that the presence of polar functional groups enhances its solubility in water, which could improve its bioavailability. However, further research is needed to fully characterize these properties and optimize formulation strategies.

One area where this compound shows promise is in the treatment of neurological disorders. The ability to modulate cellular signaling pathways suggests that it could be effective in conditions characterized by dysregulation of these processes. For instance, studies have indicated that molecules with similar structural features may interact with enzymes involved in neurotransmitter synthesis and degradation. This opens up possibilities for developing novel therapeutics targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

Another potential application lies in oncology research. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways with small molecules like tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate, researchers aim to develop more effective cancer treatments. Preclinical studies have demonstrated that compounds with analogous structures can inhibit tumor growth by interfering with critical signaling cascades involved in cell proliferation and apoptosis.

The development of new methodologies for studying drug interactions has also been instrumental in advancing our understanding of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and dynamics. These tools are essential for verifying the identity of synthetic intermediates and confirming the purity of the final product.

In conclusion, the compound with CAS number 2639461-25-7 and product name tert-butyl N-(4-{2-bis(2-hydroxyethyl)amino-N-methylacetamido}phenyl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great potential for contributing to future medical breakthroughs.